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Introduction

Nonanoic anhydride, also known as pelargonic anhydride, is a fatty acid anhydride that
serves as a versatile reagent in organic synthesis.[1] Its utility in the production of esters,
amides, and other derivatives makes it a compound of interest in the fragrance, flavor,
surfactant, and polymer industries.[1][2] A thorough understanding of its physical properties is
paramount for its effective handling, application in synthetic protocols, and for ensuring
laboratory safety. This guide provides a comprehensive overview of the key physical
characteristics of Nonanoic anhydride, complete with experimental protocols for their
determination.

Core Physical Properties

Nonanoic anhydride is typically a colorless to pale yellow or orange oily liquid with a distinct
fatty odor.[1][2] It is formed from the dehydration of two molecules of nonanoic acid.[1]

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of Nonanoic
anhydride for easy reference and comparison.
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Property Value Units
Molecular Formula C18H3403

Molecular Weight 298.46 g/mol

Melting Point 14.8 °C

Boiling Point 270 °C (at 760 mmHg)
207 °C (at 15 mmHg)

90-94 °C

Density 0.908 g/cm3
Refractive Index 1.439 - 1.442

Flash Point 100 °C

Vapor Pressure 0.000121 mmHg (at 25°C)

Note: Some variation in reported values may exist due to different experimental conditions and
purity levels.

Experimental Protocols

Detailed methodologies for determining the key physical properties of Nonanoic anhydride
are outlined below. These protocols are based on standard laboratory practices for organic
compounds.

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

o Sample Preparation: A small amount of solid Nonanoic anhydride (if solidified by cooling) is
finely powdered. A capillary tube is sealed at one end by heating it in a flame. The open end
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of the capillary tube is then pressed into the powdered sample to pack a small amount (2-3
mm in height) of the compound into the sealed end.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb. This assembly is then placed in a melting point
apparatus, which typically consists of a heated block or an oil bath.

Measurement: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has melted is
recorded as the end of the melting range. For a pure compound, this range should be
narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology:

Apparatus Setup: A small volume (a few milliliters) of Nonanoic anhydride is placed in a
test tube or a small distillation flask. A boiling chip is added to ensure smooth boiling. A
thermometer is positioned so that its bulb is just above the surface of the liquid.

Heating: The sample is heated gently.

Measurement: As the liquid boils, the vapor will rise and surround the thermometer bulb. The
temperature will stabilize at the boiling point of the liquid. This stable temperature is recorded
as the boiling point. The atmospheric pressure should also be recorded as the boiling point is
pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume. The pycnometer method is a precise way

to determine the density of a liquid.
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Methodology:

Pycnometer Preparation: A clean, dry pycnometer (a small glass flask with a fitted stopper
containing a capillary tube) is weighed accurately (m1).

« Filling with Sample: The pycnometer is filled with Nonanoic anhydride, ensuring no air
bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the
capillary is carefully wiped off. The filled pycnometer is then weighed (mz).

« Filling with a Reference Liquid: The pycnometer is emptied, cleaned, and dried. It is then
filled with a reference liquid of known density (e.qg., distilled water) at a specific temperature,
and weighed again (ms).

o Calculation: The density of Nonanoic anhydride (p_sample) is calculated using the
following formula: p_sample = [(mz - m1) / (ms - m1)] * p_water where p_water is the density
of water at the measurement temperature.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Methodology:

 Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a
known refractive index (e.qg., distilled water).

o Sample Application: A few drops of Nonanoic anhydride are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be recorded as the refractive index is temperature-dependent.
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Determination of Solubility

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution.

Methodology:

Qualitative Assessment: A small amount of Nonanoic anhydride (e.g., 1 drop or a few
milligrams) is added to a test tube containing a small volume (e.g., 1 mL) of the solvent to be
tested (e.g., water, ethanol, diethyl ether, acetone).

Observation: The mixture is agitated, and the solubility is observed. The substance is
classified as soluble, partially soluble, or insoluble. Due to its hydrophobic nature, Nonanoic
anhydride is expected to have limited solubility in water but be soluble in organic solvents.

[1]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful analytical technique that combines the separating power of gas

chromatography with the detection capabilities of mass spectrometry to identify different

substances within a test sample.

Methodology:

Sample Preparation: A dilute solution of Nonanoic anhydride is prepared in a volatile
organic solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a chromatographic
column. The components of the sample are separated based on their boiling points and
interactions with the column's stationary phase.

lonization and Fragmentation: As the separated components elute from the column, they
enter the mass spectrometer, where they are ionized (typically by electron impact). This
causes the molecules to fragment in a reproducible manner.
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e Mass Analysis: The resulting charged fragments are separated by their mass-to-charge ratio

(m/z) by the mass analyzer.

» Detection and Spectrum Generation: A detector records the abundance of each fragment,
generating a mass spectrum, which is a unique fingerprint of the compound. The mass
spectrum can be used to confirm the molecular weight and structure of Nonanoic

anhydride.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a liquid organic compound like Nonanoic anhydride.
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Caption: Workflow for the physical characterization of Nonanoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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